Cas no 61404-76-0 (1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-phenyl-)

• Product name: 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-phenyl-
• CAS No: 61404-76-0
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 480663
• PubChem ID: 10176540

1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-phenyl-
• 2-amino-4-methyl-5-phenyl-1H-pyrrole-3-carbonitrile
• BKPMMOWMLAPMOS-UHFFFAOYSA-N
• 61404-76-0
• DTXSID40436440
• 3-cyano-4-methyl-2-amino-5-phenylpyrrole
• SCHEMBL5747051
• 2-amino-3-cyano-4-methyl-5-phenylpyrrole

• Inchi： InChI=1S/C12H11N3/c1-8-10(7-13)12(14)15-11(8)9-5-3-2-4-6-9/h2-6,15H,14H2,1H3
• InChI Key： BKPMMOWMLAPMOS-UHFFFAOYSA-N
• SMILES： CC1=C(NC(=C1C#N)N)C2=CC=CC=C2

Computed Properties

• Exact Mass: 197.09543
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 65.6